1-[4-[(E)-2-Phenylethenyl]sulfonylpiperazin-1-yl]-2-[(5-thiophen-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
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Overview
Description
1-[4-[(E)-2-Phenylethenyl]sulfonylpiperazin-1-yl]-2-[(5-thiophen-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C20H21N5O3S3 and its molecular weight is 475.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Research by Farzaliyev et al. (2020) focused on the synthesis of new sulfur- and nitrogen-containing thiourea and acetophenone derivatives, including compounds similar to the one . These compounds exhibited significant antioxidant effects and potential in drug development (Farzaliyev et al., 2020).
Chemical Reactions and Transformations
A study by Shagun et al. (2018) investigated the reactions of 2-sulfanylbenzoxazole with α-iodoketones, leading to the formation of bis(benzoxazol-2-yl)disulfonium derivatives, a process similar to the reactions involving the compound (Shagun et al., 2018).
Application in Anticonvulsant Agents
Research by Ahuja and Siddiqui (2014) explored the synthesis of a series of indole C-3 substituted 5-amino-6-(5-substituted-2-phenyl-1H-indol-1-yl)-4,5-dihydro-1,2,4-triazine-3(2H)-thione compounds, demonstrating potential anticonvulsant properties. This study provides insights into the pharmacological applications of similar compounds (Ahuja & Siddiqui, 2014).
Antimicrobial Evaluation
Bărbuceanu et al. (2015) synthesized a series of heterocyclic condensed systems from the thiazolo[3,2-b][1,2,4]triazoles class, showing significant antimicrobial activity against bacteria and yeasts. This research highlights the antimicrobial potential of compounds similar to the one in focus (Bărbuceanu et al., 2015).
Anticancer Applications
A study by Ravichandiran et al. (2019) on 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety revealed potent cytotoxic activity against cancer cell lines, highlighting the potential use of similar compounds in cancer treatment (Ravichandiran et al., 2019).
Antituberculosis and Cytotoxicity Studies
Research by Chitra et al. (2011) on 3-heteroarylthioquinoline derivatives demonstrated significant in vitro activity against Mycobacterium tuberculosis, suggesting the therapeutic potential of similar compounds in treating tuberculosis (Chitra et al., 2011).
Mechanism of Action
- Menin is a key regulator of gene expression, and its interaction with KMT2A plays a critical role in leukemogenesis .
- When combined with venetoclax (which primarily drives apoptosis by displacing anti-apoptotic proteins) and azacitidine, EN300-26617248 enhances their mechanisms of action .
- Combined with venetoclax and azacitidine, it synergistically enhances antiproliferative effects in KMT2A-altered AML cells .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Properties
IUPAC Name |
1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-[(5-thiophen-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O3S3/c26-18(15-30-20-21-19(22-23-20)17-7-4-13-29-17)24-9-11-25(12-10-24)31(27,28)14-8-16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2,(H,21,22,23)/b14-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEALZWJBUAKYIF-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CSC2=NNC(=N2)C3=CC=CS3)S(=O)(=O)C=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C(=O)CSC2=NNC(=N2)C3=CC=CS3)S(=O)(=O)/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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